2,5-Hexadienoic acid, 3-methoxy-5-methyl-4-oxo-
2,5-Hexadienoic acid, 3-methoxy-5-methyl-4-oxo-
A mycotoxin with antibiotic and carcinogenic activity produced by various strains of PENICILLIUM and ASPERGILLUS. It has been found in tobacco, sausages, and corn.
Brand Name:
Vulcanchem
CAS No.:
90-65-3
VCID:
VC0192057
InChI:
InChI=1S/C8H10O4/c1-5(2)8(11)6(12-3)4-7(9)10/h4H,1H2,2-3H3,(H,9,10)/b6-4-
SMILES:
CC(=C)C(=O)C(=CC(=O)O)OC
Molecular Formula:
C8H10O4
Molecular Weight:
170.16 g/mol
2,5-Hexadienoic acid, 3-methoxy-5-methyl-4-oxo-
CAS No.: 90-65-3
Natural Products
VCID: VC0192057
Molecular Formula: C8H10O4
Molecular Weight: 170.16 g/mol
CAS No. | 90-65-3 |
---|---|
Product Name | 2,5-Hexadienoic acid, 3-methoxy-5-methyl-4-oxo- |
Molecular Formula | C8H10O4 |
Molecular Weight | 170.16 g/mol |
IUPAC Name | (2Z)-3-methoxy-5-methyl-4-oxohexa-2,5-dienoic acid |
Standard InChI | InChI=1S/C8H10O4/c1-5(2)8(11)6(12-3)4-7(9)10/h4H,1H2,2-3H3,(H,9,10)/b6-4- |
Standard InChIKey | VOUGEZYPVGAPBB-XQRVVYSFSA-N |
Isomeric SMILES | CC(=C)C(=O)/C(=C/C(=O)O)/OC |
SMILES | CC(=C)C(=O)C(=CC(=O)O)OC |
Canonical SMILES | CC(=C)C(=O)C(=CC(=O)O)OC |
Colorform | NEEDLES FROM PETROLEUM ETHER |
Melting Point | 83.0 °C 83-84 °C |
Description | A mycotoxin with antibiotic and carcinogenic activity produced by various strains of PENICILLIUM and ASPERGILLUS. It has been found in tobacco, sausages, and corn. |
Solubility | 0.12 M MODERATELY SOLUBLE IN COLD WATER (2 G/100 ML); FREELY SOLUBLE IN HOT WATER, ALCOHOL, ETHER, BENZENE, CHLOROFORM; SLIGHTLY SOLUBLE IN HOT PETROLEUM ETHER; PRACTICALLY INSOLUBLE IN PENTANE-HEXANE SOLUBLE IN ACETONE |
Synonyms | Acid, Penicillic Penicillic Acid |
PubChem Compound | 1268111 |
Last Modified | Nov 11 2021 |
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